Cas no 2228538-74-5 (3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid)

• Product Name: 3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid
• CAS No: 2228538-74-5
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 6221064
• PubChem ID: 165765587
• Update Time: 2025-10-28

3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid
• EN300-2001838
• 3-[3-chloro-5-(trifluoromethyl)phenyl]butanoic acid
• 2228538-74-5

• Inchi： 1S/C11H10ClF3O2/c1-6(2-10(16)17)7-3-8(11(13,14)15)5-9(12)4-7/h3-6H,2H2,1H3,(H,16,17)
• InChI Key： WPHQTJMWMFKNME-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 266.0321417g/mol
• Monoisotopic Mass: 266.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid

3-3-Chloro-5-(Trifluoromethyl)phenylbutanoic Acid (CAS No. 2228538-74-5): Properties, Applications, and Market Insights

3-3-Chloro-5-(trifluoromethyl)phenylbutanoic acid (CAS No. 2228538-74-5) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloro-substituted phenyl ring with a trifluoromethyl group, which enhances its reactivity and biological activity. Researchers and industry professionals are increasingly interested in this compound due to its versatile applications and the growing demand for fluorinated organic molecules in drug discovery.

The chemical properties of 3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid make it a valuable intermediate in synthetic chemistry. Its carboxylic acid functional group allows for further derivatization, enabling the creation of novel compounds with tailored properties. The presence of both chloro and trifluoromethyl groups contributes to its electron-withdrawing characteristics, which are crucial in designing molecules with specific electronic and steric profiles. These features are particularly relevant in the development of small-molecule inhibitors and bioactive compounds.

In the pharmaceutical industry, 3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid is explored for its potential role in medicinal chemistry. Fluorinated compounds, such as this one, are known for their ability to improve metabolic stability and bioavailability, making them attractive candidates for drug development. Recent studies highlight its utility in the synthesis of anti-inflammatory agents and central nervous system (CNS) targeting molecules. The compound’s structural motifs align with current trends in precision medicine and personalized therapeutics, addressing the need for more effective and safer treatments.

Beyond pharmaceuticals, 3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid finds applications in agrochemical research. The trifluoromethyl group is a common feature in modern pesticides and herbicides, offering enhanced efficacy and environmental stability. Researchers are investigating its potential as a building block for next-generation crop protection products, which align with the global push for sustainable agriculture. The compound’s unique properties may contribute to the development of low-toxicity, high-performance agrochemicals, meeting regulatory and environmental standards.

The market for 3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid is influenced by the increasing demand for fluorinated fine chemicals. As industries prioritize innovation and efficiency, the compound’s role as a key intermediate is expected to grow. Market analysts project a steady rise in its adoption, driven by advancements in green chemistry and catalytic processes. Companies specializing in custom synthesis and contract research are actively sourcing this compound to support their clients’ R&D efforts.

From a regulatory perspective, 3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid complies with major chemical safety guidelines, ensuring its suitability for research and industrial use. Proper handling and storage protocols are recommended to maintain its stability and purity. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this compound.

In summary, 3-3-chloro-5-(trifluoromethyl)phenylbutanoic acid (CAS No. 2228538-74-5) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a valuable tool for scientists and manufacturers. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in driving innovation across multiple industries.